Cas no 70358-65-5 (4,4,7-triMethyl-3,4-dihydronaphthalen-1(2H)-one)

• Product Name: 4,4,7-triMethyl-3,4-dihydronaphthalen-1(2H)-one
• CAS No: 70358-65-5
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 1743439
• PubChem ID: 12936024
• Update Time: 2024-03-01

4,4,7-triMethyl-3,4-dihydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4,4,7-triMethyl-3,4-dihydronaphthalen-1(2H)-one
• 4,4,7-Trimethyl-3,4-dihydro-2H-naphthalen-1-one
• AKOS006315473
• SCHEMBL6992256
• 70358-65-5
• 4,4,7-Trimethyltetralin-1-one
• 4,4,7-TRIMETHYL-1,2,3,4-TETRAHYDRONAPHTHALEN-1-ONE
• N15493
• 4,4,7-trimethyl-2,3-dihydronaphthalen-1-one
• EN300-7356298

• Inchi： 1S/C13H16O/c1-9-4-5-11-10(8-9)12(14)6-7-13(11,2)3/h4-5,8H,6-7H2,1-3H3
• InChI Key： BANHFMVTHCHWSC-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C)C=CC=2C(C)(C)CC1

Computed Properties

• Exact Mass: 188.12018
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins